Cas no 1806827-15-5 (2-Bromo-3-cyano-4-(difluoromethyl)pyridine-5-sulfonyl chloride)

• Product Name: 2-Bromo-3-cyano-4-(difluoromethyl)pyridine-5-sulfonyl chloride
• CAS No: 1806827-15-5
• MF: C₇H₂BrClF₂N₂O₂S
• MW: 331.521785259247
• CID: 4859584
• Update Time: 2025-05-22

2-Bromo-3-cyano-4-(difluoromethyl)pyridine-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-cyano-4-(difluoromethyl)pyridine-5-sulfonyl chloride

• Inchi： 1S/C7H2BrClF2N2O2S/c8-6-3(1-12)5(7(10)11)4(2-13-6)16(9,14)15/h2,7H
• InChI Key： APSPRMBQURUDIT-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C(C(F)F)=C(C=N1)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 404
• XLogP3: 2.2
• Topological Polar Surface Area: 79.2

Additional information on 2-Bromo-3-cyano-4-(difluoromethyl)pyridine-5-sulfonyl chloride

Comprehensive Analysis of 2-Bromo-3-cyano-4-(difluoromethyl)pyridine-5-sulfonyl chloride (CAS No. 1806827-15-5)

The compound 2-Bromo-3-cyano-4-(difluoromethyl)pyridine-5-sulfonyl chloride (CAS No. 1806827-15-5) is a highly specialized chemical intermediate with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromine substituent, a cyano group, and a difluoromethyl moiety, makes it a valuable building block for synthesizing complex molecules. Researchers and industries are increasingly interested in this compound due to its potential in developing novel therapeutics and crop protection agents.

One of the key reasons for the growing demand for 2-Bromo-3-cyano-4-(difluoromethyl)pyridine-5-sulfonyl chloride is its role in click chemistry and cross-coupling reactions. These reactions are pivotal in modern drug discovery, enabling the rapid assembly of diverse molecular architectures. The presence of the sulfonyl chloride group further enhances its reactivity, allowing for efficient derivatization. This aligns with current trends in green chemistry, where researchers seek reagents that minimize waste and improve synthetic efficiency.

In the context of AI-driven drug discovery, compounds like 2-Bromo-3-cyano-4-(difluoromethyl)pyridine-5-sulfonyl chloride are gaining attention. Computational models often predict the utility of such intermediates in designing kinase inhibitors or antiviral agents, addressing global health challenges. For instance, its pyridine core is a common motif in FDA-approved drugs, making it a hotspot for structure-activity relationship (SAR) studies.

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Environmental and regulatory considerations are also critical. While 2-Bromo-3-cyano-4-(difluoromethyl)pyridine-5-sulfonyl chloride is not classified as hazardous under standard guidelines, proper handling protocols are essential due to its reactive sulfonyl chloride group. This aligns with the broader industry shift toward sustainable chemical practices, a topic frequently searched by professionals.

In summary, 2-Bromo-3-cyano-4-(difluoromethyl)pyridine-5-sulfonyl chloride (CAS No. 1806827-15-5) represents a versatile and future-forward intermediate in synthetic chemistry. Its applications span drug discovery, agrochemical innovation, and material science, making it a compound of enduring relevance. By addressing user-centric questions and leveraging trending keywords, this article aims to bridge the gap between scientific expertise and industry needs.